![molecular formula C16H19N7O2 B6457242 3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione CAS No. 2549048-56-6](/img/structure/B6457242.png)
3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione, also known as CPPI, is a type of heterocyclic compound that has been studied for its potential applications in scientific research. The compound has a five-membered ring structure with a nitrogen atom at the center and a cyclopropyl group at the three-position. CPPI has been found to be a useful tool for studying the biological effects of purine derivatives, such as adenosine and guanosine, and has been used in a variety of research applications.
Scientific Research Applications
3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione has been used in a variety of scientific research applications, including the study of the effects of purine derivatives on biological systems. The compound has been used to investigate the effects of adenosine and guanosine on cellular processes, including cell growth, differentiation, and apoptosis. This compound has also been used to study the effects of purine-based drugs on gene expression and protein synthesis.
Mechanism of Action
3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione has been found to interact with purine receptors, such as adenosine and guanosine receptors, to modulate their activity. The compound has been found to bind to these receptors and activate them, leading to a variety of cellular responses. This compound has also been found to inhibit the activity of certain enzymes involved in purine metabolism.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. The compound has been found to modulate the activity of purine receptors, leading to changes in gene expression and protein synthesis. This compound has also been found to inhibit the activity of certain enzymes involved in purine metabolism. Finally, this compound has been found to have anti-inflammatory and anti-cancer effects in some in vitro studies.
Advantages and Limitations for Lab Experiments
3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is relatively easy to synthesize, making it a convenient tool for laboratory research. Additionally, this compound has been found to interact with purine receptors, making it useful for studying the effects of purine derivatives on cellular processes. However, this compound has been found to have limited bioavailability, making it difficult to study its effects in vivo.
Future Directions
Given the potential applications of 3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione in scientific research, there are a number of possible future directions for research. One potential direction is to further explore the effects of this compound on purine receptors and their associated pathways. Additionally, further research could be conducted to investigate the effects of this compound on gene expression and protein synthesis. Finally, further research could be conducted to investigate the potential therapeutic applications of this compound, such as its anti-inflammatory and anti-cancer effects.
Synthesis Methods
3-cyclopropyl-1-[1-(9H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione can be synthesized through a multi-step process utilizing a variety of organic reagents. The first step involves the reaction of 9-chloro-1-methyl-2-(2-nitrophenyl)purin-6-amine and N-methyl-2-piperidone in aqueous acetic acid, which yields a product with a cyclopropyl group at the three-position. This product is then reacted with ethyl chloroformate to yield this compound.
Properties
IUPAC Name |
3-cyclopropyl-1-[1-(7H-purin-6-yl)piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N7O2/c24-12-7-22(16(25)23(12)11-1-2-11)10-3-5-21(6-4-10)15-13-14(18-8-17-13)19-9-20-15/h8-11H,1-7H2,(H,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZBJPNHNECEWLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C4=NC=NC5=C4NC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.